Cas no 1803607-18-2 (3-hydrazinylbutanoic acid dihydrochloride)

• Product Name: 3-hydrazinylbutanoic acid dihydrochloride
• CAS No: 1803607-18-2
• CID: 4617895
• PubChem ID: 75525956
• Update Time: 2025-11-07

3-hydrazinylbutanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-hydrazinylbutanoic Acid dihydrochloride
• 3-hydrazinylbutanoic acid dihydrochloride

Additional information on 3-hydrazinylbutanoic acid dihydrochloride

3-Hydrazinylbutanoic Acid Dihydrochloride: A Comprehensive Overview

3-Hydrazinylbutanoic Acid Dihydrochloride (CAS No. 1803607-18-2) is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as dihydrochloride of 3-hydrazinylbutanoic acid, is a derivative of hydrazine and butanoic acid, with a molecular formula of C5H11N3O2·2HCl. Its structure consists of a butanoic acid backbone with a hydrazine group attached at the third carbon atom, making it a versatile molecule with potential applications in drug design and catalysis.

The synthesis of 3-hydrazinylbutanoic acid dihydrochloride involves the reaction of hydrazine with butyric acid derivatives under specific conditions. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and yield. Researchers have explored various routes, including nucleophilic substitution and condensation reactions, to optimize its synthesis. The compound's ability to form stable salts, such as the dihydrochloride salt, makes it suitable for storage and transportation under controlled conditions.

One of the most promising applications of 3-hydrazinylbutanoic acid dihydrochloride lies in its use as a precursor for bioactive molecules. In pharmacology, this compound has been employed in the development of anti-cancer agents due to its ability to form complexes with metal ions, which can enhance drug delivery and efficacy. Recent studies have demonstrated that derivatives of this compound exhibit selective cytotoxicity against cancer cells, making them potential candidates for targeted therapy.

In addition to its pharmacological applications, 3-hydrazinylbutanoic acid dihydrochloride has shown potential in materials science. Its ability to act as a ligand in coordination chemistry has led to its use in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials exhibit high surface area and tunable pore sizes, making them ideal for gas storage and catalytic applications.

The structural versatility of 3-hydrazinylbutanoic acid dihydrochloride also makes it a valuable tool in organic synthesis. It serves as a building block for constructing complex molecules with diverse functional groups. Recent research has focused on its use in click chemistry reactions, where it facilitates the formation of stable covalent bonds under mild conditions.

From an environmental perspective, the compound's biodegradability and eco-friendly properties have been extensively studied. Researchers have found that 3-hydrazinylbutanoic acid dihydrochloride undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This makes it an attractive option for green chemistry applications.

In conclusion, 3-hydrazinylbutanoic acid dihydrochloride (CAS No. 1803607-18-2) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations in medicine, materials science, and organic synthesis.